Cas no 400087-77-6 (1-hydroxy-3-methyl-5-phenyl-1,2-dihydropyrazin-2-one)

1-Hydroxy-3-methyl-5-phenyl-1,2-dihydropyrazin-2-one is a heterocyclic compound featuring a pyrazinone core with hydroxyl, methyl, and phenyl substituents. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The hydroxyl group enhances solubility and provides a site for further functionalization, while the phenyl ring may contribute to aromatic interactions in biological systems. Its dihydropyrazinone scaffold is of interest in medicinal chemistry due to its resemblance to bioactive motifs. The compound's stability and synthetic accessibility make it a valuable intermediate for research and development. Analytical characterization confirms high purity, ensuring reliability for experimental use.

1-hydroxy-3-methyl-5-phenyl-1,2-dihydropyrazin-2-one structure

400087-77-6 structure

Product Name:1-hydroxy-3-methyl-5-phenyl-1,2-dihydropyrazin-2-one

CAS No:400087-77-6

MF:C₁₁H₁₀N₂O₂

MW:202.209302425385

MDL:MFCD00665498

CID:5224467

PubChem ID:1486225

Update Time:2026-03-07

1-hydroxy-3-methyl-5-phenyl-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

- 1-hydroxy-3-methyl-5-phenyl-1,2-dihydropyrazin-2-one
- MDL： MFCD00665498
- Inchi： 1S/C11H10N2O2/c1-8-11(14)13(15)7-10(12-8)9-5-3-2-4-6-9/h2-7,15H,1H3
- InChI Key： GPVXYQHEFLQRLH-UHFFFAOYSA-N
- SMILES： C1(=O)N(O)C=C(C2=CC=CC=C2)N=C1C

Computed Properties

Exact Mass: 202.074227566g/mol
Monoisotopic Mass: 202.074227566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 328
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 52.9Å²

1-hydroxy-3-methyl-5-phenyl-1,2-dihydropyrazin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB297963-100 mg	1-Hydroxy-3-methyl-5-phenyl-2(1H)-pyrazinone; .	400087-77-6		100 mg	€221.50	2023-07-20
Key Organics Ltd	8G-315S-1MG	1-hydroxy-3-methyl-5-phenyl-2(1H)-pyrazinone	400087-77-6	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	8G-315S-5MG	1-hydroxy-3-methyl-5-phenyl-2(1H)-pyrazinone	400087-77-6	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	8G-315S-10MG	1-hydroxy-3-methyl-5-phenyl-2(1H)-pyrazinone	400087-77-6	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	8G-315S-50MG	1-hydroxy-3-methyl-5-phenyl-2(1H)-pyrazinone	400087-77-6	>90%	50mg	£102.00	2025-02-09
Key Organics Ltd	8G-315S-100MG	1-hydroxy-3-methyl-5-phenyl-2(1H)-pyrazinone	400087-77-6	>90%	100mg	£146.00	2025-02-09
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00899264-1g	1-Hydroxy-3-methyl-5-phenyl-1,2-dihydropyrazin-2-one	400087-77-6	90%	1g	￥2401.0	2023-03-10
Ambeed	A934743-1g	1-Hydroxy-3-methyl-5-phenyl-1,2-dihydropyrazin-2-one	400087-77-6	90%	1g	$350.0	2023-03-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1664866-1mg	1-Hydroxy-3-methyl-5-phenylpyrazin-2(1H)-one	400087-77-6	98%	1mg	￥464.00	2024-05-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1664866-2mg	1-Hydroxy-3-methyl-5-phenylpyrazin-2(1H)-one	400087-77-6	98%	2mg	￥536.00	2024-05-15

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 1-hydroxy-3-methyl-5-phenyl-1,2-dihydropyrazin-2-one

Research Brief on 1-hydroxy-3-methyl-5-phenyl-1,2-dihydropyrazin-2-one (CAS: 400087-77-6)

1-hydroxy-3-methyl-5-phenyl-1,2-dihydropyrazin-2-one (CAS: 400087-77-6) is a heterocyclic compound that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of 1-hydroxy-3-methyl-5-phenyl-1,2-dihydropyrazin-2-one, with particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts are critical for ensuring reproducibility and scalability in pharmaceutical development.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-hydroxy-3-methyl-5-phenyl-1,2-dihydropyrazin-2-one exhibits promising inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) reported that the compound showed significant activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This suggests potential applications in the development of anti-inflammatory drugs.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways. A study conducted by researchers at the University of Cambridge (2024) utilized molecular docking simulations to identify potential binding sites of 1-hydroxy-3-methyl-5-phenyl-1,2-dihydropyrazin-2-one with target proteins. The findings indicated strong interactions with proteins involved in oxidative stress responses, hinting at its possible role in neuroprotective therapies.

Despite these promising results, challenges remain in translating the compound's in vitro activity into clinical applications. Pharmacokinetic studies have highlighted issues such as low bioavailability and rapid metabolism, which may limit its therapeutic efficacy. Current research is exploring formulation strategies, including nanoparticle encapsulation and prodrug approaches, to overcome these limitations.

In conclusion, 1-hydroxy-3-methyl-5-phenyl-1,2-dihydropyrazin-2-one (CAS: 400087-77-6) represents a promising candidate for further drug development, particularly in the areas of inflammation and neuroprotection. Ongoing research efforts are focused on optimizing its chemical properties and enhancing its pharmacological profile to unlock its full therapeutic potential.